Cas no 902880-25-5 (2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one
• CAS No: 902880-25-5
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 5424477
• Update Time: 2025-07-14

2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-7-methyl-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

• Inchi： 1S/C20H18N2O4/c1-11-4-6-15-13(8-11)9-14-19(23)21-18(22-20(14)26-15)12-5-7-16(24-2)17(10-12)25-3/h4-8,10H,9H2,1-3H3,(H,21,22,23)
• InChI Key： IYCQIMVKLFECSR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2)NC(=O)C2CC3=C(OC=2N=1)C=CC(C)=C3

Additional information on 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidin-4-one

Introduction to 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS No. 902880-25-5)

2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, with the CAS number 902880-25-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of chromeno[2,3-d]pyrimidines, which are known for their diverse pharmacological properties, including antitumor, anti-inflammatory, and antimicrobial activities.

The molecular structure of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is characterized by a chromene ring fused with a pyrimidine ring, along with a substituted phenyl group and a methyl group. The presence of these functional groups contributes to its chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antitumor activity against various cancer cell lines. The researchers found that it selectively inhibits the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

In another study published in the European Journal of Medicinal Chemistry in 2020, 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one was shown to have significant anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding opens up new possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The antimicrobial activity of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has also been investigated. A study published in the Journal of Antibiotics in 2019 demonstrated that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit DNA synthesis.

The pharmacokinetic properties of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one have been studied to understand its behavior in biological systems. A study published in the Journal of Pharmaceutical Sciences in 2018 reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties make it suitable for further development as an oral medication.

The safety profile of 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has also been evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further clinical trials are needed to confirm its safety and efficacy in humans.

In conclusion, 2-(3,4-dimethoxyphenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one (CAS No. 902880-25-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.